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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

Technical Support Center: Aviglycine
Hydrochloride Applications
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Aviglycine hydrochloride (AVG),

focusing on the prevention and troubleshooting of phytotoxicity.

Frequently Asked Questions (FAQs)
Q1: What is Aviglycine hydrochloride and what is its primary mechanism of action?

A1: Aviglycine hydrochloride (AVG) is a plant growth regulator that acts as a competitive

inhibitor of ethylene biosynthesis.[1][2] It specifically targets and inhibits the activity of 1-

aminocyclopropane-1-carboxylic acid (ACC) synthase, a key enzyme that converts S-adenosyl-

L-methionine (SAM) to ACC, the immediate precursor of ethylene in plants. By blocking this

step, AVG effectively reduces endogenous ethylene production, thereby delaying processes

such as fruit ripening, senescence, and abscission.

Q2: What are the common applications of Aviglycine hydrochloride in research and

agriculture?

A2: Aviglycine hydrochloride is widely used to:

Delay fruit ripening and senescence in various fruits, including apples and peaches.
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Reduce pre-harvest fruit drop in crops like apples and pears.[3]

Control natural flowering in pineapple, preventing premature and unsynchronized fruiting.[1]

[4]

Manage fruit set and thinning in certain fruit crops.

Q3: What is phytotoxicity and how does it relate to Aviglycine hydrochloride application?

A3: Phytotoxicity refers to the detrimental effects on plant growth caused by a chemical

substance. With Aviglycine hydrochloride, phytotoxicity can occur when the compound is

applied at excessively high concentrations, with high frequency, or under certain environmental

conditions.[1][4] Symptoms can range from mild, transient effects to severe, lasting damage to

the plant.

Q4: What are the typical symptoms of Aviglycine hydrochloride phytotoxicity?

A4: Symptoms of AVG-induced phytotoxicity can vary depending on the plant species,

concentration, and number of applications. In pineapple, observed symptoms include:

Reduced vegetative development and plant height.[1][4]

Decreased fruit weight.[1][4]

Yellowing of leaves due to reductions in photosynthetic pigment content.[1][4]

Alterations in leaf starch content.[1][4]

General symptoms of phytotoxicity from plant growth regulators can also include leaf scorching,

necrosis (tissue death), leaf curling or cupping, and stunted growth.[5][6]

Q5: Are certain plant species or cultivars more susceptible to Aviglycine hydrochloride
phytotoxicity?

A5: Yes, susceptibility to AVG phytotoxicity can vary between plant species and even among

cultivars of the same species. For example, in pineapple, the 'Pérola' cultivar has shown

greater susceptibility to the effects of AVG on vegetative and reproductive development
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compared to the 'Vitória' cultivar.[1][4] It is crucial to conduct small-scale trials on the specific

cultivar of interest before large-scale application.
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Observed Issue Potential Cause Recommended Action

Yellowing of leaves, reduced

plant growth, or stunted fruit

development after AVG

application.

Phytotoxicity due to excessive

concentration or frequent

applications.

- Immediately cease further

AVG applications.- Ensure

adequate irrigation and

fertilization to support plant

recovery.- For future

applications, reduce the AVG

concentration and/or the

number of treatments. Refer to

the concentration guidelines in

Table 1.- Conduct small-scale

trials to determine the optimal

non-phytotoxic concentration

for your specific plant cultivar

and environmental conditions.

Leaf spotting or burning after

spray application.

- High concentration of AVG.-

Application during hot weather

(in excess of 86°F or 30°C).-

Incompatible tank mix with

other agrochemicals.- High

concentration of surfactant.

- Avoid spraying during periods

of high temperature and low

humidity.- Ensure that the

surfactant concentration does

not exceed recommended

levels (typically 0.05% to 0.1%

v/v for organosilicone

surfactants).[7]- If tank-mixing,

perform a jar test to check for

physical compatibility and test

the mixture on a small area for

phytotoxicity before

widespread application.[7]

Inconsistent or ineffective

results from AVG application.

- Application timing is

incorrect.- Inadequate spray

coverage.- pH of the spray

solution is not optimal.- Rainfall

shortly after application.

- Apply AVG at the

recommended physiological

stage for the target effect (e.g.,

pre-harvest, specific bloom

stage).- Ensure thorough spray

coverage of the target tissues.-

Check and adjust the pH of the

spray solution as
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recommended by the product

manufacturer.- Avoid

application when rain is

forecasted. The addition of a

suitable adjuvant may improve

rainfastness.[8]

Data on Phytotoxicity
The following table summarizes quantitative data on Aviglycine hydrochloride-induced

phytotoxicity in pineapple cultivars.

Table 1: Phytotoxicity of Aviglycine Hydrochloride on Pineapple

Pineapple
Cultivar

AVG
Concentration
(mg L⁻¹)

Application
Frequency

Observed
Phytotoxic
Effects

Reference

'Pérola' 400

Multiple

applications over

3-4 months

Significant

reduction in

vegetative and

reproductive

development.

[1][4]

'Vitória' 400

Multiple

applications over

3-4 months

Reduced

vegetative

development and

fruit weight.

[1][4]

'MD-2' 200, 400, 800
12 to 14 weekly

sprays

Unspecified

phytotoxicity

symptoms.

[1]

'Tainon-17' 250, 375, 500

4 to 5

applications at

10-15 day

intervals

Leaf symptoms;

recovery took

over a month for

severe cases.

[1]
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Experimental Protocols
Protocol for Assessing Aviglycine Hydrochloride
Phytotoxicity
This protocol is adapted from general pesticide phytotoxicity assessment methods.

1. Objective: To evaluate the phytotoxic effects of different concentrations of Aviglycine
hydrochloride on a target plant species.

2. Materials:

Aviglycine hydrochloride (analytical grade or commercial formulation)

Healthy, uniform plants of the target species and cultivar

Pots and appropriate growing medium

Controlled environment chamber or greenhouse with consistent temperature, humidity, and

light conditions

Spray application equipment calibrated for uniform coverage

Adjuvant (if typically used with AVG)

Distilled water

Personal Protective Equipment (PPE)

3. Experimental Design:

Treatments: Include a negative control (water spray), a control with adjuvant only (if

applicable), and a range of AVG concentrations. The concentration range should bracket the

recommended effective dose, including doses that are 2x and 4x the recommended rate to

establish a phytotoxicity threshold.

Replicates: Use a minimum of 5-10 replicate plants per treatment.
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Randomization: Completely randomize the placement of plants to minimize positional effects.

4. Procedure:

Grow plants to the desired developmental stage for AVG application.

Prepare the AVG spray solutions to the target concentrations. If using an adjuvant, add it to

all treatments (including the adjuvant-only control) at the recommended rate.

Apply the treatments using the calibrated sprayer to ensure uniform coverage until runoff.

Return the plants to the controlled environment.

Observe and record phytotoxicity symptoms at regular intervals (e.g., 1, 3, 7, 14, and 21

days after treatment).

5. Data Collection and Analysis:

Visual Assessment: Score phytotoxicity on a scale (e.g., 0 = no injury, 1 = slight

discoloration, 2 = moderate discoloration and slight stunting, 3 = severe discoloration and

stunting, 4 = plant death).

Quantitative Measurements:

Plant height

Leaf chlorophyll content (using a chlorophyll meter or spectrophotometric analysis)

Leaf area

Biomass (fresh and dry weight) at the end of the experiment.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA

followed by a mean separation test) to determine significant differences between treatments.

Visualizations
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Caption: Aviglycine hydrochloride inhibits ethylene biosynthesis by blocking ACC synthase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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